Cas no 127230-04-0 (Ethanone, 1-(2-ethenyl-2,3-dihydro-2-methyl-5-benzofuranyl)-)

• Product name: Ethanone, 1-(2-ethenyl-2,3-dihydro-2-methyl-5-benzofuranyl)-
• CAS No: 127230-04-0
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 1221571
• PubChem ID: 14616830

Ethanone, 1-(2-ethenyl-2,3-dihydro-2-methyl-5-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-ethenyl-2,3-dihydro-2-methyl-5-benzofuranyl)-
• 1-(2-ethenyl-2-methyl-3H-1-benzofuran-5-yl)ethanone
• 127230-04-0
• 1-(2-Ethenyl-2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethan-1-one
• DTXSID90562228
• 1-(2-Methyl-2-vinyl-2,3-dihydrobenzofuran-5-yl)ethanone

• Inchi： InChI=1S/C13H14O2/c1-4-13(3)8-11-7-10(9(2)14)5-6-12(11)15-13/h4-7H,1,8H2,2-3H3
• InChI Key： SWEUGEGDRPBFRV-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC2=C(C=C1)OC(C2)(C)C=C

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 26.3